4-Cyclopropyl-4-oxobutyric acid
Overview
Description
4-Cyclopropyl-4-oxobutyric acid is an organic compound . It is a type of monocarboxylic acid and derivative of carboxylic acids .
Molecular Structure Analysis
The molecular formula of this compound is C7H10O3 . It consists of a cyclopropyl group attached to a 4-oxobutyric acid moiety .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 142.15 g/mol .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has shown the utility of compounds similar to 4-Cyclopropyl-4-oxobutyric acid in synthesizing various heterocyclic compounds. These compounds, synthesized from related chemical structures, have potential antibacterial activities and can be used to create novel heterocycles, such as pyridazinones and furanones derivatives. This area of study is significant in developing new antimicrobial agents and exploring the diversity of chemical compounds (El-Hashash et al., 2015).
Neuroprotective Properties
In neuroscience, derivatives of this compound, specifically ethacrynic acid derivatives like DCPIB, have been identified as potent inhibitors of volume-regulated anion channels (VRACs) in the central nervous system. The inhibition of VRACs is associated with neuroprotective properties, suggesting potential applications in treating neurological disorders (Minieri et al., 2013).
Insecticide Intermediates
This compound or its derivatives can be used in synthesizing insecticide intermediates. For instance, a study described the synthesis of 4-chlorophenyl cyclopropyl ketone, a key intermediate in producing the insecticide flucycloxuron. This highlights the compound's role in agricultural chemistry and pest control applications (Gao Xue-yan, 2011).
Reaction Mechanisms and Synthesis
A deeper understanding of the reaction mechanisms involving cyclopropyl acid chlorides, closely related to this compound, is crucial for chemical synthesis. Studies have probed these mechanisms, offering insights valuable for developing new synthetic methodologies and understanding chemical reactions (Craig et al., 2020).
Application in Liquid Crystal Technology
The phase behavior of certain mixtures involving compounds structurally similar to this compound is of interest in the field of liquid crystal technology. This research can lead to the development of new materials with specific optical properties, which are essential in displays and other optical devices (Martinez-Felipe & Imrie, 2015).
Safety and Hazards
properties
IUPAC Name |
4-cyclopropyl-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c8-6(5-1-2-5)3-4-7(9)10/h5H,1-4H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZLFKWEBSKHTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20584099 |
Source
|
| Record name | 4-Cyclopropyl-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53712-75-7 |
Source
|
| Record name | 4-Cyclopropyl-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-cyclopropyl-4-oxobutanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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